Cas no 1227597-53-6 (4-Bromo-2,3-difluoropyridine)

4-Bromo-2,3-difluoropyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its bromo and difluoro substituents enhance reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The electron-withdrawing fluorine atoms improve stability while facilitating selective functionalization. This compound is particularly valuable in the development of bioactive molecules due to its ability to introduce both bromine and fluorine motifs, which are critical in modulating pharmacokinetic properties. High purity and consistent quality ensure reliable performance in demanding synthetic applications. Its compatibility with organometallic reagents further underscores its importance in advanced organic synthesis.
4-Bromo-2,3-difluoropyridine structure
4-Bromo-2,3-difluoropyridine structure
Product Name:4-Bromo-2,3-difluoropyridine
CAS No:1227597-53-6
MF:C5H2BrF2N
MW:193.976887226105
MDL:MFCD16609910
CID:1082332
PubChem ID:56604221
Update Time:2025-06-09

4-Bromo-2,3-difluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2,3-difluoropyridine
    • Pyridine, 4-bromo-2,3-difluoro-
    • AKOS022177214
    • MFCD16609910
    • DS-13143
    • DB-205706
    • 1227597-53-6
    • SY037824
    • SCHEMBL15818133
    • DTXSID90717817
    • SB52881
    • C71887
    • CS-0443061
    • EN300-1721944
    • 4-bromo-2,3-difluoro-pyridine
    • MDL: MFCD16609910
    • Inchi: 1S/C5H2BrF2N/c6-3-1-2-9-5(8)4(3)7/h1-2H
    • InChI Key: FDDSLPSJQMGNQB-UHFFFAOYSA-N
    • SMILES: BrC1C=CN=C(C=1F)F

Computed Properties

  • Exact Mass: 192.93387g/mol
  • Monoisotopic Mass: 192.93387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 2.1

Experimental Properties

  • Boiling Point: 181.8±35.0℃/760mmHg

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Additional information on 4-Bromo-2,3-difluoropyridine

4-Bromo-2,3-Difluoropyridine (CAS No. 1227597-53-6): An Overview and Recent Advances

4-Bromo-2,3-difluoropyridine (CAS No. 1227597-53-6) is a versatile and important chemical compound in the field of organic synthesis and medicinal chemistry. This compound, characterized by its unique bromo and difluoro substituents on a pyridine ring, has garnered significant attention due to its potential applications in the development of novel pharmaceuticals and agrochemicals. This article provides a comprehensive overview of 4-Bromo-2,3-difluoropyridine, including its synthesis, properties, and recent advancements in its use.

Synthesis of 4-Bromo-2,3-Difluoropyridine

The synthesis of 4-Bromo-2,3-difluoropyridine has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the bromination of 2,3-difluoropyridine. This can be achieved through various brominating agents such as N-bromosuccinimide (NBS) or bromine (Br2) in the presence of a suitable solvent and catalyst. The reaction typically proceeds via an electrophilic aromatic substitution mechanism, leading to the formation of the desired product with high selectivity and yield.

An alternative synthetic route involves the fluorination of 4-bromo-2-chloropyridine. This method utilizes selective fluorination reagents such as Selectfluor or diethylaminosulfur trifluoride (DAST) to introduce the difluoro substituents. The choice of reagent and reaction conditions can significantly influence the regioselectivity and yield of the final product.

Physical and Chemical Properties

4-Bromo-2,3-difluoropyridine is a colorless to pale yellow liquid with a molecular weight of 189.01 g/mol. It is highly soluble in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide (DMF). The compound exhibits strong electron-withdrawing properties due to the presence of bromo and difluoro substituents, which significantly affect its reactivity and stability.

The boiling point of 4-Bromo-2,3-difluoropyridine is approximately 105°C at atmospheric pressure. It has a melting point below -50°C, making it a liquid at room temperature. The compound is stable under normal laboratory conditions but should be stored away from strong oxidizing agents and moisture to prevent degradation.

Applications in Medicinal Chemistry

4-Bromo-2,3-difluoropyridine has found extensive applications in medicinal chemistry due to its ability to serve as a key intermediate in the synthesis of bioactive molecules. One notable application is in the development of antiviral agents. Recent studies have shown that compounds derived from 4-Bromo-2,3-difluoropyridine exhibit potent antiviral activity against various pathogens, including influenza viruses and coronaviruses.

In addition to antiviral applications, 4-Bromo-2,3-difluoropyridine-based compounds have been explored for their potential as anticancer agents. Research has demonstrated that these compounds can selectively inhibit key enzymes involved in cancer cell proliferation and survival pathways. For example, a study published in the Journal of Medicinal Chemistry reported that a series of pyridine derivatives derived from 4-Bromo-2,3-difluoropyridine showed significant cytotoxicity against multiple cancer cell lines.

Agrochemical Applications

Beyond medicinal chemistry, 4-Bromo-2,3-difluoropyridine has also found applications in agrochemical research. The unique electronic properties of this compound make it an attractive candidate for the development of novel herbicides and fungicides. Recent studies have shown that compounds derived from 4-Bromo-2,3-difluoropyridine exhibit excellent herbicidal activity against various weed species while maintaining low toxicity to non-target organisms.

In particular, a study published in Pesticide Biochemistry and Physiology reported that a series of pyridine-based herbicides derived from 4-Bromo-2,3-difluoropyridine demonstrated high efficacy against broadleaf weeds with minimal environmental impact. These findings highlight the potential of this compound as a valuable starting material for the development of next-generation agrochemicals.

Recent Advances and Future Perspectives

The ongoing research on 4-Bromo-2,3-difluoropyridine-based compounds continues to uncover new applications and improve existing methodologies. One area of active research is the development of more efficient synthetic routes to produce this compound on a larger scale. Recent advances in catalytic methods have led to significant improvements in yield and selectivity, making it more feasible for industrial-scale production.

In addition to synthetic advancements, there is growing interest in exploring the biological properties of compounds derived from 4-Bromo-2,3-difluoropyridine. Ongoing studies are investigating their potential as therapeutic agents for various diseases beyond cancer and viral infections. For example, preliminary research suggests that these compounds may have neuroprotective effects and could be useful in treating neurodegenerative disorders such as Alzheimer's disease.

Safety Considerations

Safety is a critical consideration when handling any chemical compound. While 4-Bromo-2,3-difluoropyridine is generally considered safe under normal laboratory conditions, appropriate precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, proper ventilation should be maintained to prevent inhalation of vapors.

In conclusion, 4-Bromo-2,3-difluoropyridine (CAS No. 1227597-53-6) is a valuable chemical intermediate with diverse applications in medicinal chemistry and agrochemical research. Its unique electronic properties make it an attractive starting material for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to expand our understanding of this compound's properties and applications, paving the way for future innovations in drug discovery and agricultural science.

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